3-Iodo-4-propoxybenzoic acid

• CAS No.: 1131588-12-9
• Molecular Formula: C10H11IO3
• Molecular Weight: 306.10
• IUPAC Name: 3-iodo-4-propoxybenzoic acid
• InChI: InChI=1S/C10H11IO3/c1-2-5-14-9-4-3-7(10(12)13)6-8(9)11/h3-4,6H,2,5H2,1H3,(H,12,13)
• InChI Key: KQOAAPWZYXXRLW-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=C(C=C1)C(=O)O)I

Description

3-Iodo-4-propoxybenzoic acid is a useful research compound. Its molecular formula is C10H11IO3 and its molecular weight is 306.10. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

When the product of Step B was substituted for propyl 3,4-dipropoxybenzoate in Example 43, Step B, the identical process afforded the title compound in 94%, as creamy solid. 1H-NMR (CDCl3) 1.04-1.15 (m, 3H); 1.83-1.94 (m, 2H); 3.99-4.08 (m, 2H); 6.8 (d, 1H, J=6 Hz); 8.04 (dd, 1H, J=3, 6 Hz); 8.5 (d, 1H, J=3 Hz).